2-Methyltricosane 2-Methyltricosane elongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). Outside of the human body, can be found in alcoholic beverages. This makes a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 1928-30-9
VCID: VC21237730
InChI: InChI=1S/C24H50/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(2)3/h24H,4-23H2,1-3H3
SMILES: CCCCCCCCCCCCCCCCCCCCCC(C)C
Molecular Formula: C24H50
Molecular Weight: 338.7 g/mol

2-Methyltricosane

CAS No.: 1928-30-9

Cat. No.: VC21237730

Molecular Formula: C24H50

Molecular Weight: 338.7 g/mol

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2-Methyltricosane - 1928-30-9

Specification

Description elongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). Outside of the human body, can be found in alcoholic beverages. This makes a potential biomarker for the consumption of this food product.
CAS No. 1928-30-9
Molecular Formula C24H50
Molecular Weight 338.7 g/mol
IUPAC Name 2-methyltricosane
Standard InChI InChI=1S/C24H50/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(2)3/h24H,4-23H2,1-3H3
Standard InChI Key JNHSEDRFFJZMLH-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCCCCC(C)C
Canonical SMILES CCCCCCCCCCCCCCCCCCCCCC(C)C
Melting Point 42°C

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